(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C16H17N3O3S/c1-9-4-5-10(2)15-14(9)18(3)16(23-15)17-11(20)8-19-12(21)6-7-13(19)22/h4-5H,6-8H2,1-3H3
• InChI Key: DYILFBSXGUAUPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=NC(=O)CN3C(=O)CCC3=O)N2C
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol
• CAS No.: 1164563-63-6

Description

(Z)-2-(2,5-Dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a synthetic organic compound of significant interest in medicinal chemistry and drug discovery research. This molecule features a hybrid structure combining a 2,5-dioxopyrrolidine (succinimide) moiety with a 3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene scaffold. The presence of the 2,5-dioxopyrrolidin-1-yl group is a key functional handle, as this motif is commonly utilized in bioconjugation and serves as a critical pharmacophore in bioactive molecules. Compounds containing this group have been investigated in the search for new therapeutic agents, such as anticonvulsants, due to their ability to interact with biological targets . The benzo[d]thiazole core is a privileged structure in pharmacology, frequently found in compounds with a range of biological activities. The (Z)-configuration around the imine group is essential for defining the molecule's three-dimensional shape and its subsequent interactions with potential biological targets. Researchers can leverage this compound as a key intermediate or precursor in the synthesis of more complex molecules, or as a core structure for building libraries in high-throughput screening campaigns. It is particularly valuable for exploring structure-activity relationships (SAR) around modified thiazole derivatives. This product is intended for research applications in laboratory settings only. It is not intended for diagnostic, therapeutic, or any human use. Researchers should handle all chemicals with appropriate precautions in a controlled laboratory environment.

Biological Activity

(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a synthetic compound that has garnered attention for its potential biological activities. This article provides a comprehensive review of its biological activity, including mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

The compound's chemical formula is $C_{14}H_{16}N_{2}O_{6}$ with a molecular weight of approximately 308.29 g/mol. It features a pyrrolidine ring and a thiazole moiety, which are significant for its biological interactions.

Structural Characteristics

Property	Value
Molecular Formula	$C_{14}H_{16}N_{2}O_{6}$
Molecular Weight	308.29 g/mol
CAS Number	55750-63-5
InChI Key	VLARLSIGSPVYHX-UHFFFAOYSA-N

Antioxidant Activity

Recent studies suggest that derivatives of compounds similar to (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide exhibit significant antioxidant properties. For instance, compounds with the thiazolidinone scaffold have shown efficacy in scavenging free radicals and reducing oxidative stress in various biological systems .

Anti-inflammatory Effects

Research indicates that the compound may possess anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, which are critical in the pathogenesis of various inflammatory diseases. The specific mechanisms involve modulation of signaling pathways associated with inflammation .

Cytotoxicity and Anticancer Potential

The compound has been evaluated for its cytotoxic effects against several cancer cell lines. Preliminary results indicate that it exhibits selective cytotoxicity against certain cancer types, potentially through apoptosis induction and cell cycle arrest mechanisms. These findings suggest a promising avenue for further development as an anticancer agent .

• PPARγ Activation : Similar compounds have been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in glucose metabolism and fat cell differentiation. This activation may contribute to the compound's potential as an antidiabetic agent .
• Lipoxygenase Inhibition : Some derivatives have been identified as inhibitors of lipoxygenase enzymes, which are involved in the inflammatory response and leukotriene synthesis. This inhibition could be beneficial in treating conditions like asthma and arthritis .

Study 1: Antioxidant Evaluation

In a study assessing the antioxidant potential of related compounds, (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3,4,7-trimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide was tested using DPPH radical scavenging assays. The results indicated a strong ability to reduce DPPH radicals compared to standard antioxidants like ascorbic acid.

Study 2: Cytotoxicity Assay

A cytotoxicity assay conducted on human cancer cell lines revealed that the compound exhibited IC50 values in the micromolar range against breast and colon cancer cells. The mechanism was attributed to increased apoptosis rates as confirmed by flow cytometry analysis.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Differences

The target compound is compared to analogs sharing the pyrrolidine-dione–benzothiazole core but differing in substituents. A notable example is 2-(2,5-dioxopyrrolidin-1-yl)-N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)acetamide (), which substitutes the 3,4,7-trimethyl groups with 3-ethyl and 4,6-difluoro substituents.

Table 1: Structural and Property Comparison

Property	Target Compound	Analog ()
Benzothiazole Substituents	3,4,7-trimethyl	3-ethyl, 4,6-difluoro
Molecular Formula	C${17}$H${19}$N$3$O$3$S	C${15}$H${15}$F$2$N$3$O$_3$S
Molecular Weight	345.42 g/mol	367.36 g/mol
Electronic Effects	Electron-donating methyl groups	Electron-withdrawing fluorine atoms
Lipophilicity (Predicted logP)	~2.1 (moderate)	~2.8 (higher due to fluorine/ethyl groups)

Impact of Substituents on Properties

• Methyl vs. Ethyl may enhance lipophilicity, improving membrane permeability but reducing aqueous solubility .
• Fluorine Substitution : The 4,6-difluoro substituents in the analog introduce strong electron-withdrawing effects, which could stabilize the benzothiazole ring against metabolic oxidation. Fluorine’s electronegativity may also enhance hydrogen-bonding interactions with target proteins .
• Trimethyl Configuration : The 3,4,7-trimethyl groups in the target compound create a sterically crowded environment, possibly limiting rotational freedom and favoring a planar conformation for π-π stacking in crystal lattices or enzyme active sites.